6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile

• IUPAC Name: 6-propan-2-yl-2-oxaspiro[3.3]heptane-6-carbonitrile
• InChI: InChI=1S/C10H15NO/c1-8(2)10(5-11)3-9(4-10)6-12-7-9/h8H,3-4,6-7H2,1-2H3
• InChI Key: ZHFFVLLOLSTFIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CC2(C1)COC2)C#N
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol

Description

6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile, also known as 2-oxaspiro[3.3]heptane-6-carbonitrile, is a cyclic organic compound belonging to the family of spiro compounds. It is a highly versatile compound that can be used in a variety of applications in the field of organic synthesis. It is a key component in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and industrial chemicals. It is also used as a starting material in the synthesis of other compounds.

Scientific Research Applications

6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile has a wide range of applications in scientific research. It is a key component in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and industrial chemicals. It is also used as a starting material in the synthesis of other compounds. Additionally, it has been used in the synthesis of biologically active compounds, such as antibiotics and antifungal agents. It has also been used in the synthesis of polymers, in the preparation of polymeric materials, and in the preparation of catalysts.

Mechanism of Action

The mechanism of action of 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile is not fully understood. However, it is believed that the reaction involves the formation of a cyclic transition state in which the carbon-nitrogen bond is broken and reformed. The resulting cyclic transition state is then attacked by a nucleophile, such as a carbanion, to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile are not fully understood. However, it is believed that it may have some antifungal activity, as it has been used in the synthesis of antibiotics and antifungal agents. Additionally, it has been used in the synthesis of polymers and in the preparation of polymeric materials, which suggests that it may have some effect on the structure and properties of polymers.

Advantages and Limitations for Lab Experiments

6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile has several advantages for use in laboratory experiments. It is a highly versatile compound that can be used in a variety of applications in the field of organic synthesis. It is also relatively easy to synthesize, making it an attractive option for laboratory experiments. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation.
However, there are some limitations to its use in laboratory experiments. It is a highly reactive compound and can undergo a variety of side reactions, making it difficult to control the reaction conditions. Additionally, it is not soluble in water, making it difficult to dissolve in aqueous solutions.

Future Directions

Given its wide range of applications and its versatility, 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile has a great potential for use in a variety of scientific research applications. Some possible future directions include:
1. Development of new synthetic methods for the synthesis of 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile.
2. Investigation of the biochemical and physiological effects of 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile.
3. Investigation of the potential applications of 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile in the synthesis of pharmaceuticals, agrochemicals, and industrial chemicals.
4. Investigation of the potential applications of 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile in the synthesis of polymers and other polymeric materials.
5. Development of new catalysts based on 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile.
6. Investigation of the potential applications of 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile in the synthesis of biologically active compounds.
7. Investigation of the potential applications of 6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile in the synthesis of other compounds.

Synthesis Methods

6-(propan-2-yl)-6-(propan-2-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile[3.3]heptane-6-carbonitrile can be synthesized using several methods. One of the most commonly used methods is the cyclization of the appropriate amide using a base such as sodium hydride or potassium tert-butoxide. In this method, the amide is treated with the base in an organic solvent, such as THF or DMF, followed by the addition of the desired reagent. The reaction is then heated to complete the cyclization. Other methods include the reaction of the appropriate amide with an acid chloride in the presence of a Lewis acid, such as aluminum chloride, or the reaction of an appropriate amide with a nitrile in the presence of a base, such as sodium hydride.